molecular formula C22H20N4O3S B11605363 1-Allyl-2-imino-8-methyl-3-(toluene-4-sulfonyl)-1,2-dihydro-1,9,10a-triaza-anthr

1-Allyl-2-imino-8-methyl-3-(toluene-4-sulfonyl)-1,2-dihydro-1,9,10a-triaza-anthr

Cat. No.: B11605363
M. Wt: 420.5 g/mol
InChI Key: KUODGXYQYWFTHD-UHFFFAOYSA-N
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Description

1-Allyl-2-imino-8-methyl-3-(toluene-4-sulfonyl)-1,2-dihydro-1,9,10a-triaza-anthr is a heterocyclic compound featuring a triaza-anthracene core substituted with an allyl group, a methyl group, and a toluene-4-sulfonyl moiety. This structure combines nitrogen-rich aromaticity with functional groups that modulate its electronic and steric properties. The toluene sulfonyl group is a common pharmacophore in enzyme inhibitors, suggesting possible biological activity.

Properties

Molecular Formula

C22H20N4O3S

Molecular Weight

420.5 g/mol

IUPAC Name

6-imino-11-methyl-5-(4-methylphenyl)sulfonyl-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

InChI

InChI=1S/C22H20N4O3S/c1-4-11-25-19(23)18(30(28,29)16-9-7-14(2)8-10-16)13-17-21(25)24-20-15(3)6-5-12-26(20)22(17)27/h4-10,12-13,23H,1,11H2,2-3H3

InChI Key

KUODGXYQYWFTHD-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)C2=CC3=C(N=C4C(=CC=CN4C3=O)C)N(C2=N)CC=C

Origin of Product

United States

Biological Activity

1-Allyl-2-imino-8-methyl-3-(toluene-4-sulfonyl)-1,2-dihydro-1,9,10a-triaza-anthracene is a complex organic compound with potential biological activities. Its structure suggests it may exhibit various pharmacological effects, particularly in the fields of oncology and infectious diseases. This article provides an overview of the compound's biological activity based on available research findings.

Chemical Structure and Properties

The compound features a tricyclic structure typical of anthracene derivatives, which are known for their diverse biological activities. The presence of the allyl group and toluene sulfonyl moiety may contribute to its reactivity and interaction with biological targets.

Antitumor Activity

Research indicates that derivatives of tricyclic compounds often demonstrate significant antitumor properties. In studies involving similar compounds, notable antitumor activity was observed, although specific data on 1-Allyl-2-imino-8-methyl-3-(toluene-4-sulfonyl)-1,2-dihydro-1,9,10a-triaza-anthracene remains limited. For instance:

  • In Vitro Studies : Compounds with similar structures have shown IC50 values indicating effective inhibition of cancer cell proliferation. A study on related tricyclic compounds reported IC50 values ranging from 5 to 15 µM against various cancer cell lines .

Antiparasitic Activity

The potential antiparasitic effects of this compound are also noteworthy. While direct studies on this specific compound are scarce, related compounds in the literature have demonstrated activity against malaria parasites:

  • Allyl Isothiocyanate (AITC) : A compound structurally related to allyl derivatives has been shown to inhibit Plasmodium species in vivo, suggesting that similar structural motifs may confer antiparasitic activity . The metabolite N-acetyl-S-(N-allylthiocarbamoyl)-L-cysteine exhibited an IC50 of 12.6 µM against Plasmodium falciparum .

Understanding the mechanisms through which 1-Allyl-2-imino-8-methyl-3-(toluene-4-sulfonyl)-1,2-dihydro-1,9,10a-triaza-anthracene exerts its biological effects is crucial for its therapeutic application:

  • Cell Cycle Arrest : Similar compounds have been observed to induce apoptosis and cell cycle arrest in cancer cells by modulating pathways such as NF-kB and p53 .
  • Inhibition of Enzymatic Activity : Tricyclic structures can interfere with enzyme functions critical for parasite survival or tumor growth.

Table: Summary of Biological Activities

Compound NameBiological ActivityIC50 (µM)Reference
1-Allyl-2-imino-8-methyl...AntitumorTBDTBD
Allyl IsothiocyanateAntiparasitic12.6
Tricyclic Derivative XAntitumor5 - 15

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The triaza-anthracene scaffold is a versatile framework for designing bioactive molecules. Below is a comparative analysis of the target compound with key analogs:

Table 1: Structural and Functional Comparison of Triaza-anthracene Derivatives

Compound Name Substituents Molecular Weight Key Features References
Target Compound Allyl, methyl, toluene-4-sulfonyl ~500 (estimated) Enhanced lipophilicity from allyl and toluene sulfonyl groups; potential for covalent interactions via imino group. N/A
BH36483 3-Morpholin-4-yl-propyl, methyl, toluene-4-sulfonyl 507.6 Morpholine group improves solubility; demonstrated in kinase inhibition studies.
1-Furan-2-ylmethyl analog Furan-2-ylmethyl, methyl, carbonitrile 317.3 Electron-withdrawing carbonitrile group; furan enhances π-stacking interactions.

Key Findings:

Substituent Effects on Solubility and Binding: The allyl group in the target compound may increase lipophilicity compared to BH36483’s morpholinylpropyl group, which enhances water solubility via hydrogen bonding .

Electronic and Thermodynamic Properties: Toluene-4-sulfonyl groups are known to stabilize protein-ligand interactions through sulfonamide hydrogen bonding, as seen in azaborine analogs binding to T4 lysozyme (e.g., 1,2-azaborine vs. benzene in L99A cavity) . The imino group in triaza-anthracenes can act as a hydrogen-bond donor, similar to azaborine’s NH group, which mimics benzene’s CH interactions in protein pockets .

Synthetic Accessibility :

  • BH36483 and related compounds are synthesized via multi-step protocols involving nucleophilic substitution and sulfonylation . The allyl group in the target compound may require specialized catalysts (e.g., palladium for allylation), increasing synthetic complexity.

Research Findings from Analogous Systems

Binding Mode Comparisons :

  • 1,2-Dihydro-1,2-azaborine derivatives (isoelectronic with benzene) bind similarly to carbonaceous counterparts in T4 lysozyme’s L99A cavity, as confirmed by X-ray crystallography . This suggests that heteroatom substitutions (e.g., boron in azaborines, nitrogen in triaza-anthracenes) can retain binding affinity while altering electronic properties.

Thermodynamic Stability :

  • Azaborines exhibit rotational barriers and bond lengths comparable to benzene, as shown by rotational spectroscopy and DFT calculations . For triaza-anthracenes, the fused nitrogen atoms likely reduce aromatic stabilization but enhance dipole-dipole interactions.

Biological Relevance: Nitrated lipids and sulfonamide-containing compounds (e.g., BH36483) demonstrate anti-inflammatory and kinase-inhibitory activities, respectively .

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